![molecular formula C16H27ClN2O2 B6141050 {4-[3-(4-ethyl-1-piperazinyl)propoxy]phenyl}methanol hydrochloride](/img/structure/B6141050.png)
{4-[3-(4-ethyl-1-piperazinyl)propoxy]phenyl}methanol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
{4-[3-(4-ethyl-1-piperazinyl)propoxy]phenyl}methanol hydrochloride is a chemical compound that has been widely used in scientific research. It is a selective serotonin reuptake inhibitor (SSRI) that has been used to study the mechanism of action of serotonin in the brain.
Mechanism of Action
{4-[3-(4-ethyl-1-piperazinyl)propoxy]phenyl}methanol hydrochloride is a selective serotonin reuptake inhibitor (this compound). It selectively inhibits the reuptake of serotonin, a neurotransmitter that is involved in regulating mood, appetite, sleep, and sexual behavior. By inhibiting the reuptake of serotonin, this compound increases the levels of serotonin in the brain, which can improve mood and reduce symptoms of depression and anxiety.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, which can improve mood and reduce symptoms of depression and anxiety. It has also been shown to affect appetite, sleep, and sexual behavior.
Advantages and Limitations for Lab Experiments
The advantages of using {4-[3-(4-ethyl-1-piperazinyl)propoxy]phenyl}methanol hydrochloride in lab experiments include its selectivity for serotonin reuptake inhibition, its ability to increase serotonin levels in the brain, and its well-established use in scientific research. The limitations of using this compound in lab experiments include its potential for off-target effects and its limited ability to model complex psychiatric disorders.
Future Directions
There are several future directions for the use of {4-[3-(4-ethyl-1-piperazinyl)propoxy]phenyl}methanol hydrochloride in scientific research. One area of future research could be to explore the potential of this compound in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia. Another area of future research could be to investigate the potential of this compound in combination with other drugs or therapies for the treatment of depression and anxiety disorders. Additionally, future research could focus on developing more selective and potent serotonin reuptake inhibitors for the treatment of psychiatric disorders.
Synthesis Methods
{4-[3-(4-ethyl-1-piperazinyl)propoxy]phenyl}methanol hydrochloride can be synthesized by reacting 4-hydroxybenzaldehyde with 3-(4-ethyl-1-piperazinyl)propyl chloride in the presence of sodium hydride. The resulting product is then treated with hydrochloric acid to obtain this compound.
Scientific Research Applications
{4-[3-(4-ethyl-1-piperazinyl)propoxy]phenyl}methanol hydrochloride has been used in various scientific research studies. It has been used to study the mechanism of action of serotonin in the brain, as it selectively inhibits the reuptake of serotonin. It has also been used to study the role of serotonin in depression and anxiety disorders. Additionally, it has been used to study the effects of serotonin on appetite, sleep, and sexual behavior.
properties
IUPAC Name |
[4-[3-(4-ethylpiperazin-1-yl)propoxy]phenyl]methanol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O2.ClH/c1-2-17-9-11-18(12-10-17)8-3-13-20-16-6-4-15(14-19)5-7-16;/h4-7,19H,2-3,8-14H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNDBNXDEXZLILS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CCCOC2=CC=C(C=C2)CO.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.